N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-methoxybenzamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-3-methoxybenzamide
• InChI: InChI=1S/C19H20N2O4/c1-3-21-9-10-25-17-8-7-14(12-16(17)19(21)23)20-18(22)13-5-4-6-15(11-13)24-2/h4-8,11-12H,3,9-10H2,1-2H3,(H,20,22)
• InChI Key: MXCGJWFHTPNEDF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol
• CAS No.: 922055-01-4

Description

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-methoxybenzamide is a useful research compound. Its molecular formula is C19H20N2O4 and its molecular weight is 340.379. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal and Antibacterial Agents

Compounds structurally related to N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-methoxybenzamide have been synthesized and evaluated for their fungicidal and antimicrobial activities. For instance, derivatives of dihydrobenzo[e][1,2]oxazepin-4(1H)-one showed moderate to high activities against phytopathogenic fungi, suggesting potential applications in crop protection (Yang et al., 2017). Similarly, N-methoxybenzamide derivatives were synthesized and exhibited inhibitory action against various bacterial and fungal strains, indicating their therapeutic potential for microbial diseases (Desai et al., 2013).

Anticancer Agents

Research on the synthesis of phenylpyrazolodiazepin-7-ones, which are conformationally rigid analogs of the aminopyrazole amide scaffold, demonstrated competitive antiproliferative activities against melanoma and hematopoietic cell lines. This highlights the potential of related compounds for developing novel cancer therapies (Kim et al., 2011).

Serotonin-3 (5-HT3) Receptor Antagonists

Studies on the structure-activity relationship of N-(1-benzyl-4-methylhexahydro-1H-1,4-diazepin-6-yl)carboxamides revealed potent serotonin-3 (5-HT3) receptor antagonistic activity. This suggests applications in treating conditions related to 5-HT3 receptor dysfunctions, such as nausea and vomiting associated with chemotherapy (Harada et al., 1995).

Drug Discovery and Chemical Synthesis

The research includes the development of practical synthesis methods for related compounds, demonstrating their significance in organic synthesis and drug discovery processes. For example, the synthesis of oxazolidines and thiazolidines from β-hydroxy- or β-mercapto-α-amino acid esters highlights the versatility of these compounds in generating a variety of biologically active molecules (Badr et al., 1981).